Cas no 2171751-01-0 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic acid
• CAS No: 2171751-01-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6258445
• PubChem ID: 165815884
• Update Time: 2025-05-30

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic acid
• EN300-1551986
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-5-methylhex-4-enoic acid
• 2171751-01-0

• Inchi： 1S/C28H34N2O5/c1-18(2)12-13-25(27(32)33)30-26(31)16-19(3)14-15-29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-12,19,24-25H,13-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JTALMEOPDBRKDJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic acid

Chemical Compound CAS No: 2171751-01-0 - 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic Acid

The compound with CAS No: 2171751-01-0, named 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-5-methylhex-4-enoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a modified form of pentanoic acid with additional functional groups that enhance its reactivity and versatility.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of the amino group during chemical reactions, making this compound highly valuable in the field of organic synthesis and drug discovery.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, in particular, has been extensively studied for its ability to stabilize peptide bonds during synthesis, thereby improving the yield and purity of the final product. This has led to increased interest in compounds like CAS No: 2171751-01-0 in the pharmaceutical industry.

In addition to its role in peptide synthesis, this compound exhibits interesting physical and chemical properties that make it suitable for applications in materials science. The presence of a double bond (hexenoic acid) introduces flexibility into the molecule, which can be advantageous in polymer chemistry and the development of advanced materials with tailored properties.

The synthesis of CAS No: 2171751-01-0 involves a multi-step process that combines principles from organic chemistry and biochemistry. Researchers have developed efficient methods to incorporate the Fmoc group into amino acids, ensuring high purity and consistency in the final product. These methods have been optimized to minimize waste and improve scalability, making them suitable for industrial production.

From an environmental perspective, this compound demonstrates biodegradability under specific conditions, which is a critical factor in its potential use in sustainable chemistry applications. Studies have shown that under aerobic conditions, the Fmoc group can be selectively removed without affecting the integrity of the amino acid backbone, facilitating its reuse in subsequent reactions.

The application of CAS No: 2171751-01-0 extends beyond traditional chemistry into biotechnology and nanotechnology. Its ability to form self-assembled monolayers on surfaces has been explored for use in creating biosensors and nanoscale devices with high sensitivity and specificity.

In conclusion, CAS No: 2171751-01-, 2-{(9H-fluorenemethoxycarbonyl)amino}-3-methylpentanamido}-5-methylhexenoic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations within these fields.